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An In-Depth Technical Guide to the Physical Properties of (R)-(-)-1-Cyclohexylethanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-(-)-1-Cyclohexylethanamine is a chiral primary amine that serves as a critical building
block and resolving agent in modern synthetic chemistry. Its utility is particularly pronounced in
the pharmaceutical and agrochemical industries, where the stereochemistry of a molecule is
paramount to its biological activity and safety profile.[1][2] The presence of a chiral center
adjacent to the amine group, combined with the lipophilic cyclohexyl moiety, makes it a
versatile tool for asymmetric synthesis and the separation of racemic mixtures.[2][3][4]

This guide provides a comprehensive overview of the core physical and chemical properties of
(R)-(-)-1-Cyclohexylethanamine. Moving beyond a simple datasheet, we delve into the
practical implications of these properties, offering field-proven insights and detailed
experimental protocols to ensure the reliable characterization of this essential chemical
compound.
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Chemical Identity and Molecular Structure

A precise understanding of a molecule's identity is the foundation of all subsequent
experimental work. (R)-(-)-1-Cyclohexylethanamine is identified by a unique set of descriptors
that define its composition, connectivity, and stereochemistry.

e IUPAC Name: (1R)-1-cyclohexylethanamine[5]

e CAS Number: 5913-13-3[5][6]

e Molecular Formula: CsH17N[5][7]

e Molecular Weight: 127.23 g/mol [5][7]

e InChl Key: XBWOPGDJMAJJDG-SSDOTTSWSA-N[5]

The structure consists of a cyclohexane ring bonded to an ethylamine group at the first carbon,
which is the stereogenic center. The "(R)" designation specifies the absolute configuration at
this chiral carbon, and the "(-)" indicates that it is levorotatory, meaning it rotates plane-
polarized light to the left.

Caption: 2D structure of (R)-(-)-1-Cyclohexylethanamine.

Core Physicochemical Properties

The physical properties of a compound dictate its handling, storage, and application conditions.
The following table summarizes the key physicochemical data for (R)-(-)-1-
Cyclohexylethanamine.
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Property Value Source(s)

Colorless to light yellow, clear

Appearance quid [1][2]
Boiling Point 177-178 °C (at 760 mmHQ) [3]
Melting Point -15 °C (estimate) [3]
Density 0.866 g/mL at 20 °C [3]
Refractive Index (n2°/D) 1.463 [3]
Flash Point 52 °C (125.6 °F) - Closed Cup

pKa 10.89 + 0.29 (Predicted) [11[3]

_ . Sensitive to air; may be
Air Sensitivity H . [1]13]18]
ygroscopic

These properties indicate a relatively stable, combustible liquid with a high boiling point. Its
basicity, indicated by the predicted pKa, is typical for an aliphatic amine.[9] The noted air
sensitivity necessitates specific handling and storage protocols, such as blanketing with an
inert gas like nitrogen or argon, to prevent degradation.[1][10]

Optical Properties: The Chiral Sighature

The most defining characteristic of (R)-(-)-1-Cyclohexylethanamine is its chirality, which is
quantified by its specific rotation. This property is crucial for confirming the enantiomeric identity
and purity of the material.

» Specific Rotation ([0]2°/D): -3.8° (neat) is a commonly cited value.[3] Ranges from -3.0° to
-4.5° are also reported, which can depend on the purity and the specific measurement
conditions.[2]

The negative sign confirms the levorotatory nature of the (R)-enantiomer. Measuring the
specific rotation is a fundamental quality control step. A deviation from the expected value can
indicate the presence of the (S)-(+)-enantiomer or other impurities.
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Experimental Protocol: Determination of Specific
Rotation via Polarimetry

This protocol provides a self-validating workflow for the precise measurement of specific
rotation. The causality behind each step is explained to ensure a robust and reliable outcome.

Objective: To accurately measure the specific rotation of a neat sample of (R)-(-)-1-
Cyclohexylethanamine.

Instrumentation: A calibrated polarimeter with a sodium lamp (D-line, 589 nm).
Methodology:
 Instrument Calibration & Verification:

o Action: Power on the polarimeter and allow the sodium lamp to stabilize for at least 15-20
minutes. This is critical for a stable light output and baseline.

o Causality: A fluctuating light source is a primary cause of inaccurate readings. Stabilization
ensures the baseline energy is constant.

o Verification: Run a calibration check using a certified quartz plate or a standard solution
with a known rotation. This step validates that the instrument is performing within
specifications.

¢ Blank Measurement:

o Action: Carefully clean and dry a 1 dm (100 mm) polarimeter cell. Fill the cell with high-
purity, distilled water or the solvent to be used if measuring in solution. Ensure no air
bubbles are trapped in the light path.

o Causality: Air bubbles will scatter light, leading to significant errors. The blank
measurement zeroes the instrument, canceling out any minor rotation caused by the cell
walls or the solvent itself.

o Procedure: Place the cell in the polarimeter and record the "zero" reading. It should be
within the instrument's tolerance of 0.000°.
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e Sample Preparation and Measurement:

o Action: As the substance is a liquid, the measurement will be performed "neat" (without
solvent). Rinse the clean polarimeter cell with a small amount of the (R)-(-)-1-
Cyclohexylethanamine sample before carefully filling it.

o Causality: Rinsing with the sample ensures that no residual cleaning solvent dilutes the
amine or contaminates the measurement.

o Procedure: Place the sample-filled cell in the polarimeter. Record at least 3-5 consecutive
readings. The readings should be stable and consistent.

e Calculation of Specific Rotation:

o Action: The observed rotation (a) is used to calculate the specific rotation ([a]) using the
following formula for a neat liquid: [a] = a / (I * d) Where:

= o = observed rotation in degrees.
» | = path length of the cell in decimeters (dm). For a standard cell, | = 1.

» d = density of the liquid in g/mL at the measurement temperature (0.866 g/mL at 20°C).
[3]

o Causality: Specific rotation is an intrinsic property, standardized to a path length of 1 dm
and a concentration (or density for neat liquids) of 1 g/mL. This formula normalizes the
observed rotation to these standard conditions, allowing for comparison across different
experiments and laboratories.

e Reporting:

o Action: Report the final value including the temperature and wavelength, e.g., [a]?2°/D =
-3.8° (neat).

Solubility Profile

The solubility of (R)-(-)-1-Cyclohexylethanamine is a key factor in its application as a reagent
and in subsequent workup procedures.
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o Water Solubility: Insoluble in water.[1][3]

» Organic Solvent Solubility: Miscible with a wide range of organic solvents, including acetone,
chloroform, dimethyl sulfoxide (DMSO), ethanol, methanol, diethyl ether, and petroleum
ether.[1][3][4]

Insight: The molecule's structure explains this profile. The nonpolar cyclohexyl ring dominates
the molecule's character, making it immiscible with polar water. However, it readily dissolves in
organic solvents. This differential solubility is exploited during reaction workups, where it can be

easily extracted from aqueous layers into an organic phase.

Spectral and Safety Characterization Workflow

A comprehensive characterization of any chemical involves confirming its structure through
spectroscopy and understanding its hazards.
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Sample Received:
(R)-(-)-1-Cyclohexylethanamine

Review Safety Data Sheet (SDS)
- Flammable (H226)
- Corrosive (H314)
- Harmful (H302/H312)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identity & Structure Confirmation

Structural Elucidation |Structural Elucidation Structural Elucidation

CH & 13C NMR Spectroscopy) (Mass Spectrometry (MS)) (FTIR Spectroscopa

Purity & Optical Isomer Check

Enantiomeric Purity \ Enantiomeric Purity

(Chiral GC/HPLC) (Polarimetry (Specific RotationD

Material Approved for Use

Click to download full resolution via product page

Caption: Workflow for the physical and safety characterization.
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e Spectroscopic Data:

o Mass Spectrometry (MS): Provides confirmation of the molecular weight (127.23 g/mol ).

[6]

o Infrared (IR) Spectroscopy: Will show characteristic peaks for N-H stretching of a primary
amine (around 3300-3400 cm~1) and C-H stretching of the aliphatic rings and chains.[5]

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra provide the
definitive structural fingerprint, allowing for the assignment of every proton and carbon in
the molecule.[7][11]

» Safety and Handling:

o GHS Hazards: The compound is classified as a flammable liquid (H226), causes severe
skin burns and eye damage (H314), and is harmful if swallowed or in contact with skin
(H302, H312).[5][7]

o Handling: Due to its corrosive and flammable nature, it must be handled in a well-
ventilated fume hood, away from ignition sources.[12] Appropriate personal protective
equipment (PPE), including chemical-resistant gloves and safety goggles, is mandatory.
[12]

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an
inert atmosphere (e.g., nitrogen) to prevent degradation from air and moisture.[1][3][12]

Conclusion

(R)-(-)-1-Cyclohexylethanamine is a cornerstone chiral amine whose utility is deeply rooted in
its distinct physical properties. Its liquid state, high boiling point, and solubility in organic
solvents make it a practical reagent for synthesis. More importantly, its levorotatory optical
activity is a direct and measurable indicator of its stereochemical identity. A thorough
understanding and verification of these properties, through systematic protocols as outlined in
this guide, are essential for any researcher or developer aiming to leverage this molecule's full
potential in creating stereochemically pure, high-value chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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